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Compound of Interest

Compound Name: Potassium salicylate

Cat. No.: B1260394

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of Potassium Salicylate.

This document provides crucial safety and logistical information for the proper handling of
potassium salicylate in a laboratory setting. Adherence to these guidelines is essential for
ensuring personal safety and maintaining a secure research environment.

Hazard Identification and Classification

Potassium salicylate is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). It is crucial to understand its potential risks
before handling.[1][2][3][4]

GHS Classification[1][2][3][4]
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

) H318: Causes serious eye
Serious eye damage/eye
o Category 1 / Category 2 damage / H319: Causes
irritation ] o
serious eye irritation

Skin corrosion/irritation Category 2 H315: Causes skin irritation
Specific target organ toxicity, ]

] ] H335: May cause respiratory
single exposure; Respiratory Category 3

o irritation
tract irritation

Note: The classification for eye damage/irritation may vary between suppliers.

Physical and Chemical Properties

Understanding the physical and chemical properties of potassium salicylate is fundamental to
its safe handling and storage.

Property Value

White, odorless crystalline powder.[5][6]
Appearance . _
Becomes pink on exposure to light.[5][6]

Molecular Formula C7H5KO3[1][6]1[7]

Molecular Weight 176.21 g/mol [1][6]
. Very soluble in water and alcohol.[5][6] One
Solubility ) )
gram dissolves in 0.85 ml of water.[6]
Boiling Point 336.3 °C at 760 mmHg[8]
Flash Point 144.5 °C[8]
Toxicity Oral LD50: No data available.

Occupational Exposure Limits

No data available.
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure to
potassium salicylate.

Protection Type Specification

) Weatr tightly fitting safety goggles with side-
Eye/Face Protection ) )
shields or a face shield.[3]

) ] Wear impervious clothing and chemical-
Skin Protection ] o
resistant gloves (e.g., nitrile rubber).

For nuisance exposures, use a P95 (US) or P1
) ) (EU EN 143) particle respirator. If exposure
Respiratory Protection o S )
limits are exceeded or irritation is experienced, a

full-face respirator may be necessary.

Handle with gloves. Gloves must be inspected
Hand Protection prior to use. Use proper glove removal

technigue to avoid skin contact.

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols for handling and storage is essential for minimizing risks
associated with potassium salicylate.

Handling Protocol

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

o Dispensing: When weighing or transferring the powder, minimize the creation of dust.
e Avoid Contact: Avoid contact with eyes, skin, and clothing.

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1260394?utm_src=pdf-body
https://www.echemi.com/sds/potassiumsalicylate-pid_Seven43807.html
https://www.benchchem.com/product/b1260394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Storage Protocol

o Container: Keep the container tightly closed in a dry and well-ventilated place.
o Temperature: Store at 2-8°C in an inert atmosphere.
e Incompatibilities: Store away from strong oxidizing agents.

 Light Sensitivity: Protect from light.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures

Exposure Route First-Aid Procedure

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.

Remove contaminated clothing. Wash skin with
Skin Contact soap and plenty of water. If skin irritation occurs,

get medical advice/attention.

Move the person into fresh air. If not breathing,

Inhalation ) o o .
give artificial respiration. Consult a physician.
Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Call a poison center or

doctor immediately.

Spill Response Protocol

A prompt and effective response to a spill is crucial to prevent the spread of contamination and
ensure the safety of laboratory personnel.
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e Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Personal Protective Equipment: Don appropriate PPE, including respiratory protection,
chemical-resistant gloves, and eye protection.

o Containment: Prevent further leakage or spillage if it is safe to do so.
o Cleanup (for solid spills):
o Moisten the spilled powder with water to prevent it from becoming airborne.
o Carefully sweep up the spilled material using a soft brush and dustpan.
o Place the collected material into a suitable, labeled container for disposal.
o Decontamination:
o Clean the spill area with a damp cloth.
o Wash the area with soap and water.

» Disposal: Dispose of the contaminated materials and cleaning supplies as hazardous waste
in accordance with local, state, and federal regulations.

Below is a logical workflow for handling a potassium salicylate spill:
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Assess Spill Severity

Minor Spill

Don Appropriate PPE

(Gloves, Goggles, Respirator) Evacuate Area

Secure the Area
(Restrict Access)

Contain the Spill
(Prevent Spreading)

Clean Up Spill
(Moisten and Sweep)

Decontaminate the Area
(Wash with Soap and Water)

Dispose of Waste
(Follow Regulations)

Report the Incident

Click to download full resolution via product page

Potassium Salicylate Spill Response Workflow
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Disposal Plan

The disposal of potassium salicylate and its contaminated waste must be handled with care
to prevent environmental contamination.

e Unused Product: Dispose of unused potassium salicylate as hazardous waste through a
licensed professional waste disposal service.

o Contaminated Materials: All materials used to clean up spills (e.g., absorbents, cloths, PPE)
should be collected in a sealed, labeled container and disposed of as hazardous waste.

o Packaging: Contaminated packaging should be disposed of as unused product.

By adhering to these safety protocols and procedures, researchers, scientists, and drug
development professionals can handle potassium salicylate safely and effectively, minimizing
risks and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1260394#personal-protective-equipment-for-
handling-potassium-salicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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